Cas no 623-70-1 (Ethyl Crotonate)

Ethyl Crotonate Properties

Names and Identifiers

• trans-Ethyl crotonate
• Ethyl crotonate
• Crotonic acid ethyl ester

• MDL： MFCD00009289
• InChIKey： ZFDIRQKJPRINOQ-HWKANZROSA-N
• Inchi： 1S/C6H10O2/c1-3-5-6(7)8-4-2/h3,5H,4H2,1-2H3/b5-3+
• SMILES： C/C=C/C(=O)OCC
• BRN： 635834

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.06808
• Heavy Atom Count: 8
• Complexity: 94.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.12560
• PSA: 26.30000
• Merck: 2597
• Refractive Index: n20/D 1.425
• Water Partition Coefficient: Insoluble
• Boiling Point: 142-143ºC
• Melting Point: 37.22°C (estimate)
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• FEMA: 3486
• Color/Form: Colorless oily liquid with pungent smell
• Stability/Shelf Life: Stable. Highly flammable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in ethanol, ether, insoluble in water.
• Density: 0.918

Ethyl Crotonate Security Information

• Symbol: GHS02 GHS05
• RTECS：GQ3500000
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S16-S26-S36/37/39-S45-S9-S33
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R36
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1862 3/PG 2
• Hazard Statement： H226-H303-H315-H318
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P310-P312-P370+P378-P403+P235-P501
• Prompt：dangerous
• Storage Condition：Flammables area
• PackingGroup：II
• Risk Phrases： 11-36
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

Ethyl Crotonate Customs Data

• HS CODE：29161980
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%